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Compound of Interest

Compound Name: Icl-sirt078

Cat. No.: B13447357

For Researchers, Scientists, and Drug Development Professionals

These application notes provide essential information and protocols for the stability and storage
of ICL-SIRT078, a selective SIRT2 inhibitor. Adherence to these guidelines is crucial for
ensuring the integrity and activity of the compound in research and development applications.

Compound Information

Parameter Value

3-((2-Methoxynaphthalen-1-yl)methyl)-7-
((pyridin-3-ylmethyl)amino)-5,6,7,8-

IUPAC Name ) o
tetrahydrobenzo[1][2]thieno[2,3-d]pyrimidin-
4(3H)-one[3]

CAS Number 1060430-64-9[3]

Molecular Formula C28H26N402S[3]

Molecular Weight 482.60 g/mol

Recommended Storage and Handling

Proper storage and handling are vital to prevent degradation and maintain the biological activity
of ICL-SIRT078. The following conditions are based on information from chemical suppliers.
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Table 2.1: Recommended Storage Conditions for Solid
Compound and Solutions
Storage

Form Storage Conditions  Shelf Life
Temperature

Store in a tightly _
. ) ) >2 years (if stored
Solid Powder -20°C sealed container in a

roperl
dry and dark place. properly)
Aliquot to avoid
Stock Solution (in repeated freeze-thaw 6 months at -20°C; 1
-20°C or -80°C
DMSO) cycles. Protect from year at -80°C

light.

Disclaimer: The shelf life provided is an estimate based on typical handling of similar
compounds. Users should independently verify the stability for their specific applications and
storage conditions.

Stability Profile (lllustrative)

No formal, publicly available stability studies for ICL-SIRT078 have been identified. The
following table is for illustrative purposes only and demonstrates the type of data that would be
generated in a comprehensive stability assessment. Researchers should perform their own
stability studies for their specific formulations and storage conditions.

Table 3.1: lllustrative Stability Data for ICL-SIRT078 in
DMSO at -20°C

Time Point Purity (%) by HPLC Appearance
Initial (T=0) 99.5 Colorless solution
1 Month 99.4 Colorless solution
3 Months 99.2 Colorless solution
6 Months 98.9 Colorless solution
12 Months 98.1 Faint yellow tint
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Experimental Protocols
Protocol 4.1: Preparation of ICL-SIRT078 Stock Solution
(10 mM)

o Pre-weighing Preparation: Before opening the vial, centrifuge it briefly to ensure that all the
solid material is at the bottom.

o Weighing: Accurately weigh the desired amount of ICL-SIRT078 powder in a sterile
microcentrifuge tube.

o Solvent Addition: Add the appropriate volume of dimethyl sulfoxide (DMSO) to achieve a 10
mM concentration. For example, to prepare a 10 mM stock solution from 1 mg of ICL-
SIRT078 (MW = 482.60), add 207.2 uL of DMSO.

¢ Dissolution: Vortex the solution for 1-2 minutes to ensure complete dissolution. Gentle
warming (to 37°C) may be applied if necessary.

» Aliquoting and Storage: Aliquot the stock solution into smaller volumes in sterile, light-
protecting tubes to minimize freeze-thaw cycles. Store the aliquots at -20°C or -80°C as
recommended in Table 2.1.

Protocol 4.2: General Workflow for Assessing Solution
Stability

This protocol outlines a general procedure for researchers to determine the stability of ICL-
SIRTO078 in a specific solvent and storage condition.

e Prepare a fresh stock solution of ICL-SIRT078 at a known concentration (e.g., 10 mM in
DMSO) as described in Protocol 4.1. This is your T=0 sample.

¢ Analyze the T=0 sample immediately using a suitable analytical method, such as High-
Performance Liquid Chromatography (HPLC) with UV detection, to determine the initial
purity and concentration.

» Store aliquots of the stock solution under the desired storage conditions (e.g., -20°C, 4°C,
room temperature). Protect from light.
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» At specified time points (e.g., 1 week, 1 month, 3 months, 6 months), retrieve an aliquot and
re-analyze it using the same analytical method as in step 2.

+ Compare the results from each time point to the T=0 sample to assess any degradation
(decrease in purity, appearance of new peaks) over time.

Diagrams
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Caption: Simplified signaling pathway showing ICL-SIRT078 inhibiting SIRT2.
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Caption: Experimental workflow for assessing the stability of ICL-SIRT078 solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

717

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13447357?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

